Cas no 61638-11-7 (2-Butenedinitrile, 2-phenyl-, (E)-)
61638-11-7 structure
Product Name:2-Butenedinitrile, 2-phenyl-, (E)-
CAS No:61638-11-7
MF:C10H6N2
MW:154.168041706085
CID:471853
PubChem ID:54111643
Update Time:2025-04-19
2-Butenedinitrile, 2-phenyl-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedinitrile, 2-phenyl-, (E)-
- 2-phenylbut-2-enedinitrile
- 61638-11-7
- phenyldicyanoethylene
- SCHEMBL3977494
- DTXSID80709105
-
- Inchi: 1S/C10H6N2/c11-7-6-10(8-12)9-4-2-1-3-5-9/h1-6H
- InChI Key: NHNSFSHXXANGNG-UHFFFAOYSA-N
- SMILES: N#CC(=CC#N)C1C=CC=CC=1
Computed Properties
- Exact Mass: 154.05318
- Monoisotopic Mass: 154.053098200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.58
2-Butenedinitrile, 2-phenyl-, (E)- Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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